Cas no 1354960-30-7 (2-(difluoromethoxy)-4,5-dimethylbenzaldehyde)

• Product Name: 2-(difluoromethoxy)-4,5-dimethylbenzaldehyde
• CAS No: 1354960-30-7
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• MDL: MFCD20502019
• CID: 4592697
• PubChem ID: 54595793
• Update Time: 2025-05-23

2-(difluoromethoxy)-4,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-4,5-dimethylbenzaldehyde

• MDL： MFCD20502019
• Inchi： 1S/C10H10F2O2/c1-6-3-8(5-13)9(4-7(6)2)14-10(11)12/h3-5,10H,1-2H3
• InChI Key： UYYJPPAFXGXYQD-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C)=C(C)C=C1OC(F)F

Additional information on 2-(difluoromethoxy)-4,5-dimethylbenzaldehyde

Research Brief on 2-(Difluoromethoxy)-4,5-dimethylbenzaldehyde (CAS: 1354960-30-7): Recent Advances and Applications

2-(Difluoromethoxy)-4,5-dimethylbenzaldehyde (CAS: 1354960-30-7) is a fluorinated aromatic aldehyde that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 2-(difluoromethoxy)-4,5-dimethylbenzaldehyde as a precursor in the synthesis of small-molecule inhibitors targeting the NF-κB signaling pathway. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory effects in vitro and in vivo, suggesting its potential as a scaffold for developing new anti-inflammatory drugs. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In another study, researchers from a leading pharmaceutical company explored the use of 2-(difluoromethoxy)-4,5-dimethylbenzaldehyde in the development of novel kinase inhibitors. The compound's difluoromethoxy group was found to enhance binding affinity to specific kinase targets, thereby improving inhibitory activity. This research underscores the importance of fluorinated aromatic aldehydes in medicinal chemistry, as they can significantly modulate the physicochemical and biological properties of drug candidates.

Additionally, recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-(difluoromethoxy)-4,5-dimethylbenzaldehyde. A study published in Organic Process Research & Development described a novel catalytic system for the selective difluoromethoxylation of aromatic aldehydes, which could streamline the synthesis of this compound and its derivatives. This development is particularly relevant for industrial-scale production, as it addresses previous challenges related to yield and purity.

The potential therapeutic applications of 2-(difluoromethoxy)-4,5-dimethylbenzaldehyde extend beyond anti-inflammatory and anticancer agents. Preliminary studies have also explored its use in the design of antimicrobial and antiviral compounds. For instance, a recent preprint article reported that derivatives of this compound exhibited promising activity against drug-resistant bacterial strains, highlighting its versatility as a building block in drug discovery.

In conclusion, 2-(difluoromethoxy)-4,5-dimethylbenzaldehyde (CAS: 1354960-30-7) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its unique structural features, combined with recent synthetic advancements, make it a promising candidate for the development of next-generation therapeutics. Future research should focus on further elucidating its mechanism of action and optimizing its derivatives for clinical translation.